Cas no 61203-99-4 (1-Cyano-4-(trans-4-propylcyclohexyl)benzene)

1-Cyano-4-(trans-4-propylcyclohexyl)benzene Properties

Names and Identifiers

• 4-(trans-4-propylcyclohexyl)benzonitrile
• 1-Cyano-4-(Trans-4-Propylcyclohexyl)Benzene
• 4-(TRANS-4'-N-PROPYLCYCLOHEXYL)BENZONITRILE
• C18
• trans-4-(4-Propylcyclohexyl)benzonitrile
• Benzonitrile,4-(4-propylcyclohexyl)-, trans-
• 1-(p-Cyanophenyl)-4-propylcyclohexane
• 4-(4-Propylcyclohexyl)benzonitrile
• 4-(4-trans-Propylcyclohexyl)benzonitrile
• 4-(trans-4-Propylcyclohexyl)-1-cyanobenzene
• 4-(trans-4-n-Propylcyclohexyl)-1-cyanobenzene
• Licristal S 1103
• PCH 3
• S 1103
• ZhKM 1097
• p-trans-4-Propylcyclohexylbenzonitrile
• trans-4-Propyl(4-cyanophenyl)cyclohexane
• trans-4-Propyl-1-(4-cyanophenyl)cyclohexane
• +Expand

• MDL： MFCD04038799
• InChIKey： XXUSEPRYHRDKFV-CTYIDZIISA-N
• Inchi： InChI=1S/C16H21N/c1-2-3-13-4-8-15(9-5-13)16-10-6-14(12-17)7-11-16/h6-7,10-11,13,15H,2-5,8-9H2,1H3/t13-,15-
• SMILES： N#CC1=CC=C([C@H]2CC[C@H](CCC)CC2)C=C1

Computed Properties

• Exact Mass: 227.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Heavy Atom Count: 17

Experimental Properties

• LogP: 4.63218
• PSA: 23.79000
• Boiling Point: 351.8°C at 760 mmHg
• Melting Point: 43.0 to 47.0 deg-C

1-Cyano-4-(trans-4-propylcyclohexyl)benzene Security Information

• Symbol: GHS06
• Hazardous Material transportation number：UN 3439 6.1/PG III
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Signal Word：Warning
• HazardClass：6.1

1-Cyano-4-(trans-4-propylcyclohexyl)benzene Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides